Cas no 46765-03-1 (Phenol,3,3'-sulfonylbis-)

• Product Name: Phenol,3,3'-sulfonylbis-
• CAS No: 46765-03-1
• MF: C₁₂H₁₀O₄S
• MW: 250.270402431488
• CID: 331829
• PubChem ID: 18401297
• Update Time: 2025-06-06

Phenol,3,3'-sulfonylbis- Chemical and Physical Properties

Names and Identifiers

• Phenol,3,3'-sulfonylbis-
• 3,3'-Dihydroxy diphenyl sulfone
• 3,3'-sulfonylbis-phenol
• 3,3'-Sulfonyl-di-phenol
• 3.3'-Dioxy-diphenylsulfon
• 4,4'-SULFONYLDIPHENOL
• AC-12727
• AGN-PC-01VIEQ
• Bis-(3-hydroxy-phenyl)-sulfon
• m,m'-sulfonylbisphenol
• SureCN69135
• 3-(3-hydroxyphenyl)sulfonylphenol
• m,m'-Sulphonylbisphenol
• Phenol, 3,3'-sulfonylbis-
• 3,3'-Sulfonyldiphenol
• AKOS015961069
• NS00058123
• EINECS 256-278-0
• 46765-03-1
• SCHEMBL69135
• DTXSID90963655
• OQYYLPLRBBDFLA-UHFFFAOYSA-N

• Inchi： 1S/C12H10O4S/c13-9-3-1-5-11(7-9)17(15,16)12-6-2-4-10(14)8-12/h1-8,13-14H
• InChI Key： OQYYLPLRBBDFLA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)O)(C1C=CC=C(C=1)O)(=O)=O

Computed Properties

• Exact Mass: 250.03
• Monoisotopic Mass: 250.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83A^2
• XLogP3: 2

Experimental Properties

• Density: 1.432
• Melting Point: 245-250 °C(lit.)
• Boiling Point: 533 °C at 760 mmHg
• Flash Point: 276.2 °C
• Refractive Index: 1.645

Phenol,3,3'-sulfonylbis- Security Information

• WGK Germany：2
• Hazard Category Code： 36
• Safety Instruction： 26
• RTECS：SM8925000
• Hazardous Material Identification：
• Risk Phrases：R36